Cas no 2059975-99-2 (methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate)

• Product Name: methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate
• CAS No: 2059975-99-2
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• MDL: MFCD30501859
• CID: 5212274
• PubChem ID: 137704027
• Update Time: 2025-05-26

methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminooxy-3-methoxy-2-methylpropanoate
• methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate

• MDL： MFCD30501859
• Inchi： 1S/C6H13NO4/c1-6(11-7,4-9-2)5(8)10-3/h4,7H2,1-3H3
• InChI Key： QFUJIWUCQGOCHU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(ON)(C)COC

Additional information on methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate

Comprehensive Overview of Methyl 2-(Aminooxy)-3-Methoxy-2-Methylpropanoate (CAS No. 2059975-99-2)

Methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate (CAS No. 2059975-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This ester derivative, characterized by its aminooxy and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₁₅NO₄, highlights its potential for applications in drug discovery, particularly in the development of prodrugs and targeted delivery systems.

The compound's aminooxy moiety is a key functional group that enables selective conjugation with carbonyl compounds, making it invaluable in bioconjugation chemistry. Researchers are increasingly exploring its utility in creating oxime-linked bioconjugates, which are pivotal in antibody-drug conjugates (ADCs) and other targeted therapies. With the rise of personalized medicine, the demand for such precision tools has surged, positioning methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate as a compound of high relevance.

In agrochemical applications, this compound's methoxy group contributes to its stability and solubility, traits essential for formulating effective crop protection agents. Recent studies have investigated its role in synthesizing novel herbicides and plant growth regulators, aligning with the global push for sustainable agriculture. As farmers and agronomists seek eco-friendly alternatives, derivatives of methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate are being evaluated for their low environmental impact and high efficacy.

From a synthetic chemistry perspective, the compound's sterically hindered 2-methylpropanoate backbone offers intriguing possibilities for asymmetric synthesis. Its chiral center and multifunctional design make it a candidate for catalytic transformations, a topic of intense interest in green chemistry circles. With the pharmaceutical industry prioritizing atom-economical processes, this compound's potential as a building block for chiral auxiliaries or ligands is under active exploration.

Analytical challenges associated with CAS No. 2059975-99-2 include its characterization via NMR and mass spectrometry, given the proximity of its aminooxy and ester functionalities. Advanced techniques like 2D NMR and high-resolution MS are often employed to confirm its purity and structure—a critical consideration for regulatory submissions in drug development. These analytical aspects are frequently searched by quality control specialists, reflecting the compound's growing industrial adoption.

Storage and handling of methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate require attention to moisture sensitivity due to its aminooxy group's reactivity. Best practices recommend anhydrous conditions and inert atmospheres, topics commonly queried by laboratory technicians. Such operational details are crucial for maintaining the compound's integrity in R&D settings, where reproducibility is paramount.

Emerging trends in click chemistry have further amplified interest in this compound, as its aminooxy group participates in bioorthogonal reactions. This aligns with the broader scientific community's focus on live-cell labeling and in vivo imaging—areas generating substantial online search traffic. The compound's compatibility with biomolecules positions it as a tool for next-generation diagnostic probes, a hot topic in molecular biology forums.

Regulatory landscapes for CAS No. 2059975-99-2 vary by region, with researchers often searching for REACH or FDA compliance data. While not classified as hazardous under standard protocols, its derivatives' safety profiles are case-specific, necessitating thorough evaluation—a point emphasized in recent publications on structure-activity relationships (SAR). This regulatory dimension is particularly relevant for pharmaceutical applicants navigating preclinical requirements.

In conclusion, methyl 2-(aminooxy)-3-methoxy-2-methylpropanoate represents a multifaceted compound bridging medicinal chemistry, agriculture, and materials science. Its dual functionality (aminooxy and ester), combined with synthetic accessibility, ensures its continued prominence in industrial and academic research. As interdisciplinary applications expand, this compound is poised to address pressing challenges in health and sustainability—themes dominating contemporary scientific discourse.